6-[2-(2-Furyl)vinyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl 4-methylbenzyl sulfide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[2-(2-Furyl)vinyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl 4-methylbenzyl sulfide, commonly known as FV-4, is a novel compound that has gained attention in scientific research due to its unique chemical structure and potential therapeutic applications. FV-4 belongs to the class of benzoxazepine derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.
Mechanism of Action
The mechanism of action of FV-4 is not fully understood, but it is believed to involve the modulation of multiple signaling pathways. In cancer cells, FV-4 induces apoptosis by activating the intrinsic apoptotic pathway and inhibiting the Akt/mTOR pathway. In macrophages, FV-4 inhibits the NF-κB pathway and MAPK signaling, leading to the suppression of pro-inflammatory cytokine production. FV-4 also disrupts the cell membrane of bacterial and fungal cells, leading to cell death.
Biochemical and Physiological Effects:
FV-4 has been shown to have several biochemical and physiological effects. In cancer cells, FV-4 induces DNA damage and inhibits cell proliferation, leading to cell cycle arrest and apoptosis. In macrophages, FV-4 inhibits the production of pro-inflammatory cytokines and chemokines, leading to the suppression of inflammation. FV-4 also disrupts the cell membrane of bacterial and fungal cells, leading to cell death.
Advantages and Limitations for Lab Experiments
FV-4 has several advantages for lab experiments. It is relatively easy to synthesize, has a high yield, and exhibits potent biological activity against various targets. However, there are also limitations to using FV-4 in lab experiments. It is a relatively new compound, and its pharmacokinetic and pharmacodynamic properties are not fully understood. Additionally, FV-4 may have off-target effects that need to be investigated further.
Future Directions
There are several future directions for FV-4 research. First, further studies are needed to investigate the pharmacokinetic and pharmacodynamic properties of FV-4 in vivo. Second, FV-4 could be tested in animal models of cancer and inflammation to evaluate its therapeutic potential. Third, the molecular targets of FV-4 need to be identified to better understand its mechanism of action. Fourth, FV-4 could be modified to improve its potency and selectivity against specific targets. Finally, FV-4 could be evaluated in combination with other drugs to enhance its therapeutic efficacy.
Synthesis Methods
FV-4 can be synthesized using a multistep synthetic route that involves the reaction of 2-furylvinylamine with 4-methylbenzyl chloride to form the intermediate compound, which is then reacted with 3,4-dihydro-2H-benzo[h][1,2,4]oxadiazine-3-thione to yield the final product. The synthesis method is relatively simple and efficient, with a yield of up to 70%.
Scientific Research Applications
FV-4 has been shown to possess a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. In vitro studies have demonstrated that FV-4 inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells, by inducing apoptosis and cell cycle arrest. FV-4 has also been shown to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines in macrophages. Additionally, FV-4 exhibits antimicrobial activity against various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.
properties
Product Name |
6-[2-(2-Furyl)vinyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl 4-methylbenzyl sulfide |
---|---|
Molecular Formula |
C24H20N4O2S |
Molecular Weight |
428.5 g/mol |
IUPAC Name |
6-[(E)-2-(furan-2-yl)ethenyl]-3-[(4-methylphenyl)methylsulfanyl]-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine |
InChI |
InChI=1S/C24H20N4O2S/c1-16-8-10-17(11-9-16)15-31-24-26-23-22(27-28-24)19-6-2-3-7-20(19)25-21(30-23)13-12-18-5-4-14-29-18/h2-14,21,25H,15H2,1H3/b13-12+ |
InChI Key |
VEGZMQWHTKOCLM-OUKQBFOZSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)/C=C/C5=CC=CO5)N=N2 |
SMILES |
CC1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)C=CC5=CC=CO5)N=N2 |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)C=CC5=CC=CO5)N=N2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.